3-(Phenylsulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-amine

• IUPAC Name: 3-(benzenesulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-amine
• InChI: InChI=1S/C10H8N6O2S/c11-8-9(14-15-10-12-6-13-16(8)10)19(17,18)7-4-2-1-3-5-7/h1-6H,11H2
• InChI Key: XGZLRCDZCDFLQR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)S(=O)(=O)C2=C(N3C(=NC=N3)N=N2)N
• Molecular Formula: C10H8N6O2S
• Molecular Weight: 276.28 g/mol

Description

The compound “3-(Phenylsulfonyl)-[1,2,4]triazolo[5,1-c][1,2,4]triazin-4-amine” belongs to a class of organic compounds known as 1,2,4-triazines. These are aromatic compounds containing a 1,2,4-triazine ring.

Synthesis Analysis

The synthesis of similar compounds, such as [1,2,4]triazolo[5,1-c][1,2,4]triazin-7-ones, has been reported. The methods for the synthesis of azolo[1,2,4]triazines are basically reduced to two approaches: construction of the 1,2,4-triazine ring on the basis of azoles, or annulation of the azole fragment to the 1,2,4-triazine ring.

Molecular Structure Analysis

The molecular structure of this compound would be based on the 1,2,4-triazine ring, which is a six-membered aromatic ring containing three nitrogen atoms and three carbon atoms.

Chemical Reactions Analysis

The chemical reactions of this compound would likely be similar to those of other 1,2,4-triazines. For example, they might undergo reactions with diazoazoles involving azo coupling.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be similar to those of other 1,2,4-triazines. For example, they might exhibit excellent thermal stability.

Mechanism of Action

While the specific mechanism of action for this compound is not known, similar compounds have shown various types of biological activities, including antiviral activity.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties. Some similar compounds exhibit excellent insensitivity toward external stimuli.

Future Directions

The development and targeted synthesis of azolo[1,2,4]triazines remains highly relevant. In recent years, the number of publications on their synthesis has significantly increased, mainly related to the search for biologically active compounds with respect to known and new infectious agents.